2-(4-Bromophenyl)-1-methyl-1H-benzo[d]imidazole

• IUPAC Name: 2-(4-bromophenyl)-1-methylbenzimidazole
• InChI: InChI=1S/C14H11BrN2/c1-17-13-5-3-2-4-12(13)16-14(17)10-6-8-11(15)9-7-10/h2-9H,1H3
• InChI Key: XPXNKRFZASEACQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=CC=C(C=C3)Br
• Molecular Formula: C14H11BrN2
• DSSTOX Substance ID: DTXSID70364126
• Molecular Weight: 287.15 g/mol
• CAS RN: 2751-84-0

Description

“2-(4-Bromophenyl)-1H-benzo[d]imidazole” is a chemical compound with the CAS Number: 2622-74-4 and a molecular weight of 273.13. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of substituted 2-(4-Bromophenyl)-1H-Benzo[d]Imidazole derivatives has been studied. The process involves the reaction of glyoxal and formaldehyde in ammonia. A one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of “2-(4-Bromophenyl)-1H-benzo[d]imidazole” can be represented by the linear formula C13H9BrN2. Further details about its crystal structure may be found in scientific literature.

Chemical Reactions Analysis

Imidazole compounds, including “2-(4-Bromophenyl)-1H-benzo[d]imidazole”, are key components to functional molecules that are used in a variety of everyday applications. They play an important role in humans and are used as a catalyst in compound synthesis and the process of developing new drugs.

Physical And Chemical Properties Analysis

“2-(4-Bromophenyl)-1H-benzo[d]imidazole” is a solid substance at room temperature. More specific physical and chemical properties may be found in its Material Safety Data Sheet.

Scientific Research Applications

Antimycobacterial Agents

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Antitubercular Activity

. This suggests that the compound could be further explored for its antitubercular activity.

Drug Synthesis

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Agricultural Chemicals

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Ionic Liquids and N-Heterocyclic Carbenes

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Catalysts in Water

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Safety and Hazards

Safety information for “2-(4-Bromophenyl)-1H-benzo[d]imidazole” indicates that it should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors. Personal protective equipment should be used, and all sources of ignition should be removed.

Future Directions

Research on “2-(4-Bromophenyl)-1H-benzo[d]imidazole” and its derivatives is ongoing, with a focus on their potential applications in medicinal chemistry. For instance, the synthesized derivatives of substituted 2-(4-Bromophenyl)-1H-Benzo[d]Imidazole have been evaluated for antidepressant effect.

Mechanism of Action

Target of Action

Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various targets, leading to a wide range of biological effects .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways, leading to their diverse pharmacological effects .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can have diverse molecular and cellular effects .

Synthesis routes and methods

Procedure details

12.69 g (46 mmole) of 2-(4-bromophenyl)-1H-benzo[d]imidazole, 3.17 g of K2CO3 (23 mmole), 120 ml of DMF, and 11.6 ml of dimethyl carbonate (138 mmole) were mixed together and heat to reflux. The reaction was completed in 3.5 hours. The reaction mixture was cooled to 3° C., and 250 ml of ice cold water was slowly added, The precipitated was filtered, and wash with 3*50 ml of water, this wet cake was dried under vacuum to get 9.96 g of product (yield=75.44%).